There are some limitations to the use of PPMCB as a drug candidate. For example, it may cause gastric ulcers and renal toxicity if used for long periods of time. Nevertheless, researchers are exploring new avenues for developing PPMCB derivatives with reduced toxicity. Future research can also focus on studying the pharmacokinetics of PPMCB and its derivatives in humans and animals. Furthermore, studies can explore the efficacy of PPMCB in treating other conditions like arthritis, Alzheimer’s disease, and multiple sclerosis.